Cas no 1627905-24-1 ([4-(2-Chloroethoxy)phenyl][6-methoxy-2-(4-methoxyphenyl)benzo[b]thien-3-yl]methanone)

• Product Name: [4-(2-Chloroethoxy)phenyl][6-methoxy-2-(4-methoxyphenyl)benzo[b]thien-3-yl]methanone
• CAS No: 1627905-24-1
• MF: C₂₅H₂₁ClO₄S
• MW: 452.949845075607
• CID: 6639907
• PubChem ID: 141366912
• Update Time: 2024-01-19

[4-(2-Chloroethoxy)phenyl][6-methoxy-2-(4-methoxyphenyl)benzo[b]thien-3-yl]methanone Chemical and Physical Properties

Names and Identifiers

• [4-(2-chloroethoxy)phenyl][6-methoxy-2-(4-methoxyphenyl)-1-benzothiophen-3-yl]methanone
• 1627905-24-1
• Methanone, [4-(2-chloroethoxy)phenyl][6-methoxy-2-(4-methoxyphenyl)benzo[b]thien-3-yl]-
• [4-(2-Chloroethoxy)phenyl][6-methoxy-2-(4-methoxyphenyl)benzo[b]thien-3-yl]methanone

• Inchi： 1S/C25H21ClO4S/c1-28-18-7-5-17(6-8-18)25-23(21-12-11-20(29-2)15-22(21)31-25)24(27)16-3-9-19(10-4-16)30-14-13-26/h3-12,15H,13-14H2,1-2H3
• InChI Key： WUZRZDPJFFOVIB-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OCCCl)C=C1)(C1=C(C2=CC=C(OC)C=C2)SC2=CC(OC)=CC=C21)=O

Computed Properties

• Exact Mass: 452.0849080g/mol
• Monoisotopic Mass: 452.0849080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 73Ų

Experimental Properties

• Density: 1.271±0.06 g/cm3(Predicted)
• Boiling Point: 662.6±55.0 °C(Predicted)